2',4'-dimethyl-N-(2-phenylethyl)-4,5'-bi-1,3-thiazol-2-amine

• IUPAC Name: 4-(2,4-dimethyl-1,3-thiazol-5-yl)-N-(2-phenylethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H17N3S2/c1-11-15(21-12(2)18-11)14-10-20-16(19-14)17-9-8-13-6-4-3-5-7-13/h3-7,10H,8-9H2,1-2H3,(H,17,19)
• InChI Key: UDXMPCDVVIVPGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=CSC(=N2)NCCC3=CC=CC=C3
• Molecular Formula: C16H17N3S2
• Molecular Weight: 315.5 g/mol

Description

2',4'-dimethyl-N-(2-phenylethyl)-4,5'-bi-1,3-thiazol-2-amine is a heterocyclic compound that has been the subject of scientific research in recent years. This compound has shown potential as a therapeutic agent due to its unique chemical structure and mechanism of action.

Mechanism of Action

The mechanism of action of 2',4'-dimethyl-N-(2-phenylethyl)-4,5'-bi-1,3-thiazol-2-amine involves the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. It also inhibits the activation of nuclear factor kappa B (NF-κB), which is a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
2',4'-dimethyl-N-(2-phenylethyl)-4,5'-bi-1,3-thiazol-2-amine has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are factors involved in the development of various diseases. This compound has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using 2',4'-dimethyl-N-(2-phenylethyl)-4,5'-bi-1,3-thiazol-2-amine in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, which makes it readily available for research. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety of this compound for use in humans.

Future Directions

There are several future directions for research on 2',4'-dimethyl-N-(2-phenylethyl)-4,5'-bi-1,3-thiazol-2-amine. One direction is to investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, further studies are needed to determine the safety and efficacy of this compound for use in humans.
Conclusion:
In conclusion, 2',4'-dimethyl-N-(2-phenylethyl)-4,5'-bi-1,3-thiazol-2-amine is a heterocyclic compound that has shown potential as a therapeutic agent. Its unique chemical structure and mechanism of action make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand the potential of this compound and its limitations.

Synthesis Methods

The synthesis of 2',4'-dimethyl-N-(2-phenylethyl)-4,5'-bi-1,3-thiazol-2-amine involves the reaction of 2-aminothiazole with 2-bromoacetophenone in the presence of a base. The resulting intermediate is then reacted with methyl iodide and sodium hydride to yield the final product. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2',4'-dimethyl-N-(2-phenylethyl)-4,5'-bi-1,3-thiazol-2-amine has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.